Cas no 881482-61-7 (2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid)
2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
- AKOS002209354
- F1951-0028
- 2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid
- (Z)-2-(5-(3-methylbenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)succinic acid
- AKOS016276073
- 881482-61-7
-
- Inchi: 1S/C15H13NO5S2/c1-8-3-2-4-9(5-8)6-11-13(19)16(15(22)23-11)10(14(20)21)7-12(17)18/h2-6,10H,7H2,1H3,(H,17,18)(H,20,21)/b11-6-
- InChI Key: UCEWHKKMNHWVOP-WDZFZDKYSA-N
- SMILES: S1C(N(C(/C/1=C/C1C=CC=C(C)C=1)=O)C(C(=O)O)CC(=O)O)=S
Computed Properties
- Exact Mass: 351.02351486g/mol
- Monoisotopic Mass: 351.02351486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 574
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 152Ų
2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1951-0028-2μmol |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-5μmol |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-10μmol |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-20μmol |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-1mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-2mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-3mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-4mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-5mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1951-0028-10mg |
2-[(5Z)-5-[(3-methylphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]butanedioic acid |
881482-61-7 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid
Comprehensive Analysis of 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid (CAS No. 881482-61-7)
The compound 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid (CAS No. 881482-61-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a thiazolidinone core modified with a 3-methylphenyl group and a butanedioic acid side chain. This combination of functional groups makes it a promising candidate for applications in drug discovery, particularly in targeting metabolic and inflammatory pathways.
Recent studies highlight the growing interest in thiazolidinone derivatives due to their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of the sulfanylidene moiety in CAS No. 881482-61-7 enhances its potential as a modulator of enzymatic activity, a feature increasingly explored in the development of novel therapeutics. Researchers are particularly intrigued by its Z-configuration at the 5-position, which may influence its binding affinity to biological targets.
From a synthetic chemistry perspective, the compound's 4-oxo-2-sulfanylidene group offers versatile reactivity, enabling further derivatization for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in fragment-based drug design, where small molecular fragments are optimized to improve potency and selectivity. The butanedioic acid component also introduces opportunities for salt formation, potentially enhancing solubility—a critical factor in bioavailability optimization.
In the context of environmental and green chemistry, 881482-61-7 has been examined for its biodegradability profile. Unlike persistent organic pollutants, its molecular structure suggests susceptibility to microbial degradation, addressing contemporary concerns about sustainable chemical design. This aspect resonates with the pharmaceutical industry's push toward green synthesis methodologies, reducing ecological footprints while maintaining efficacy.
Analytical characterization of this compound typically involves advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods confirm the purity and stereochemical integrity of the (5Z)-5-(3-methylphenyl)methylidene moiety, which is crucial for reproducibility in biological assays. The compound's UV-Vis absorption profile, attributed to its conjugated system, also makes it suitable for photophysical studies—a niche area gaining traction in materials science applications.
Discussions in academic forums frequently link thiazolidinone scaffolds to drug repurposing strategies, where existing molecular frameworks are reinvestigated for new therapeutic indications. The structural features of 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid position it as a potential candidate for such initiatives, particularly in metabolic disorders like diabetes or rare genetic conditions involving enzyme dysfunction.
Industrial applications of this compound extend beyond medicine. Its unique chemical properties are being explored in specialty chemicals for agrochemical formulations, where heterocyclic compounds play pivotal roles in crop protection. However, rigorous ecotoxicological assessments remain imperative to ensure compliance with global regulatory standards like REACH and FDA guidelines.
Emerging computational tools, including molecular docking and quantitative structure-activity relationship (QSAR) models, have been employed to predict the interactions of CAS No. 881482-61-7 with biological targets. These in silico approaches accelerate lead optimization cycles, reducing reliance on resource-intensive wet-lab experiments—a paradigm shift aligned with the digital transformation of chemical research.
In summary, 2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid represents a multifaceted compound with cross-disciplinary relevance. Its structural complexity, combined with measurable biological and physicochemical properties, underscores its value in both academic and industrial settings. As research continues to unravel its full potential, this molecule may well emerge as a cornerstone in next-generation therapeutic and material innovations.
881482-61-7 (2-(5Z)-5-(3-methylphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylbutanedioic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)